Cas no 874219-33-7 (4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid)

• Product Name: 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid
• CAS No: 874219-33-7
• MF: C₁₃H₁₁BFNO₃
• MW: 259.040746927261
• MDL: MFCD08235052
• CID: 709641
• PubChem ID: 44717533
• Update Time: 2025-05-23

4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-(phenylcarbamoyl)phenyl)boronic acid
• 4-Fluoro-3-(phenylcarbamoyl)benzeneboronic acid
• [4-fluoro-3-(phenylcarbamoyl)phenyl]boronic acid
• 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid
• MFCD08235052
• 4-fluoro-3-(phenyl carbamoyl)phenyl boronic acid
• BS-24070
• KHFWXFSYCGFPGR-UHFFFAOYSA-N
• A842150
• (4-Fluoro-3-(phenylcarbamoyl)phenyl)boronicacid
• SCHEMBL4243110
• DTXSID10660215
• CS-0174801
• H11707
• 5-Borono-2-fluoro-N-phenylbenzamide
• 874219-33-7
• AKOS015853334

• MDL： MFCD08235052
• Inchi： 1S/C13H11BFNO3/c15-12-7-6-9(14(18)19)8-11(12)13(17)16-10-4-2-1-3-5-10/h1-8,18-19H,(H,16,17)
• InChI Key： KHFWXFSYCGFPGR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.08200
• Monoisotopic Mass: 259.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.34
• Melting Point: 252-254
• Refractive Index: 1.606
• PSA: 69.56000
• LogP: 0.83080

4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid

Professional Introduction to 4-Fluoro-3-(phenylcarbamoyl)phenylboronic Acid (CAS No. 874219-33-7)

4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 874219-33-7, features a unique structural motif consisting of a fluoro-substituted aromatic ring connected to a phenylcarbamoyl group, with a boronic acid moiety at the third position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis and drug development.

The boronic acid functionality in 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid is particularly noteworthy, as it facilitates various cross-coupling reactions, including the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures. This reaction is instrumental in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. The fluoro substituent further enhances the reactivity and selectivity of these transformations, making this compound an attractive choice for medicinal chemists.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for therapeutic applications. The incorporation of fluorine atoms into boronic acid compounds has been shown to improve metabolic stability and binding affinity, key factors in drug design. For instance, studies have demonstrated that fluorinated boronic acids exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation, thereby increasing their efficacy as pharmaceutical agents.

The phenylcarbamoyl group in 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid adds another layer of complexity to its chemical behavior. This moiety can participate in hydrogen bonding interactions, influencing both the solubility and interactions with biological targets. Such properties are particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The combination of these structural features makes this compound a versatile tool for synthetic chemists.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated boronic acids in drug discovery. Molecular modeling studies suggest that the presence of fluorine can modulate electronic effects and steric hindrance, thereby fine-tuning the binding properties of these compounds. These insights have guided the development of new synthetic strategies aimed at optimizing the pharmacokinetic profiles of boronic acid-based drugs.

The pharmaceutical industry has shown particular interest in boronic acid derivatives for their potential applications in treating various diseases. For example, research has indicated that boronic acids may be effective against bacterial infections by inhibiting essential bacterial enzymes. The unique reactivity of 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid makes it a promising candidate for developing novel antibiotics or antiviral agents. Additionally, its ability to form stable complexes with metal ions suggests potential applications in metallodrug design.

In materials science, organoboron compounds like 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid have found applications in the synthesis of advanced materials such as liquid crystals and organic semiconductors. The ability to precisely control molecular architecture through cross-coupling reactions allows for the creation of materials with tailored electronic properties. These advancements are crucial for developing next-generation electronic devices and optoelectronic materials.

The synthesis of 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid presents unique challenges due to its complex structure. However, recent methodologies have improved the efficiency and scalability of its production. For instance, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields under mild conditions. These developments have made it more feasible to incorporate this compound into large-scale synthetic processes.

Evaluation studies have also focused on the environmental impact of using boronic acids in pharmaceutical synthesis. While boron-containing compounds are generally biodegradable, their persistence in certain environments remains a concern. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint. The use of 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid as an intermediate exemplifies these efforts towards sustainable chemistry.

In conclusion, 4-Fluoro-3-(phenylcarbamoyl)phenylboronic acid, with its CAS number 874219-33-7, represents a significant advancement in organoboron chemistry. Its unique structural features and reactivity make it a valuable asset in both pharmaceutical research and materials science. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.